Cas no 23518-25-4 (Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5Z,9a,11a,13E,15S)-(à)- (9CI))

Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5Z,9a,11a,13E,15S)-(à)- (9CI) structure
23518-25-4 structure
Product Name:Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5Z,9a,11a,13E,15S)-(à)- (9CI)
CAS No:23518-25-4
MF:C20H34O5
MW:354.48096704483
CID:264299
PubChem ID:5280363
Update Time:2025-04-19

Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5Z,9a,11a,13E,15S)-(à)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5Z,9a,11a,13E,15S)-(à)- (9CI)
    • (5E,13E)-9,11,15-Trihydroxyprosta-5,13-dien-1-oic acid
    • 11-epi-PGE1
    • 11-Epiprostaglandin E1
    • 9-oxo-11S,15S-dihydroxy-13E-prostaenoic acid
    • AC1NR1IQ
    • Alprostadil impurity E [EP]
    • Prost-13-en-1-oic acid, 11,15-dihydroxy-9-oxo-, (11beta,13E,15S)-
    • Prostaglandin E(1)
    • Prostaglandin F(2a)
    • prostaglandin-E1
    • UNII-U0DO49Q8Y4
    • DINOPROST [HSDB]
    • PGF-2alpha
    • 9a,11a-PGF2
    • (+)-Prostaglandin F2a
    • HMS1361K16
    • NCGC00160385-04
    • cyclosin
    • Prostaglandin F2-alpha
    • Prostaglandin F2.alpha.
    • PDSP2_000079
    • Tox21_111777
    • Protamodin
    • SCHEMBL24292
    • B7IN85G1HY
    • 7-(3, 5-dihydroxy-2-(3-hydroxyl-1-octenyl) cyclopentyl)-5-heptenoic acid
    • NCGC00160385-05
    • BML1-F08
    • (E,Z)-(1R,2R,3R,5S)-7-(3,5-Dihydroxy-2-((3S)-(3-hydroxy-1-octenyl))cyclopentyl)-5-heptenoic acid
    • Prostaglandin F2a
    • U-14583
    • (5Z,13E,15S)-9alpha,11alpha,15-trihydroxyprosta-5,13-dien-1-oic acid
    • 1ST11386
    • Dinoprostum
    • BDBM50035622
    • BRN 4153898
    • DB12789
    • A830494
    • amoglandin
    • CHEMBL815
    • Dinoprost [USAN:INN:BAN:JAN]
    • Prostaglandin F2-alpha, racemic mixt.
    • PGF2alpha
    • Dinoprosta [INN-Spanish]
    • Prostin F 2 alpha
    • 5-Heptenoic acid, 7-(3,5-dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl)-, l-
    • prostaglandin F2alpha
    • 5-Heptenoic acid, 7-(3,5-dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl)-, (1R-(1alpha(Z),2beta(S*,E),3alpha,5alpha))-
    • Dinaprost
    • U 14583
    • 15(R)-Prostaglandin F2 alpha
    • LMFA03010002
    • NCGC00160385-06
    • 5-HEPTENOIC ACID, 7-(3,5-DIHYDROXY-2-(3-HYDROXY-1-OCTENYL)CYCLOPENTYL)-, dl-
    • (5z,9alpha,11alpha,13e,15s)-9,11,15-trihydroxyprosta-5,13-dienoic acid
    • PGF2
    • (E,Z)-(1R,2R,3R,5S)-7-[3,5-Dihydroxy-2-[(3S)-(3-hydroxy-1-octenyl)]cyclopentyl]-5-heptenoic acid
    • 9S,11R,15S-trihydroxy-5Z,13E-prostadienoic acid
    • dinoprost
    • Dinoprostum (INN-Latin)
    • Prosta-5,13-dien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9alpha,11alpha,13E,15S)-
    • Enzaprost
    • Dinoprostum [INN-Latin]
    • F2alpha, Prostaglandin
    • Prosmon (TN)
    • PGF2.alpha.
    • (5Z,9alpha,11alpha,13E,15S)-9,11,15-trihydroxyprosta-5,13-dien-1-oic acid
    • dl-Prostaglandin F2-alpha
    • 15-epi PGF2alpha
    • (Z)-7-((1R,2R,3R,5S)-3,5-Dihydroxy-2-((S,E)-3-hydroxyoct-1-enyl)-cyclopentyl)-hept-5-enoic acid
    • Prostaglandin-F2alpha
    • (5Z,9alpha,11alpha,13E,15S)-9,11,15-Trihydroxyprosta-3,13-dien-1-oic acid
    • U-14,583
    • HMS2089F11
    • CCG-208257
    • (5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S)-3-hydroxyoct-1-en-1-yl]cyclopentyl]hept-5-enoic acid
    • G02AD01
    • 7-[3,5-Dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl]-5-heptenoic acid
    • NCGC00160385-01
    • F2 alpha, Prostaglandin
    • Prostaglandin F2alpha, dl-
    • BSPBio_001494
    • (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
    • GTPL1884
    • P1885
    • HY-12956
    • Prostaglandin F2 alpha
    • (5Z,9alpha,11alpha,13E,15S)-9,11,15-Trihydroxyprosta-5,13-dienoate
    • DINOPROST [USAN]
    • CCRIS 4253
    • (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-{(E)-(3S)-3-hydroxy-1-octenyl}-cyclopentyl]-5-heptenoic acid
    • PGF2a
    • 9,11,15-Trihydroxyprosta-5,13-dien-1-oic acid
    • AMY30098
    • C00639
    • Dinoprosta
    • Prostarmon F
    • PXGPLTODNUVGFL-YNNPMVKQSA-N
    • Prosta-5,13-dien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9-alpha,11-alpha,13E,15S)-(+-)-
    • (5Z)-7-((1R,2R,3R,5S)-3,5-Dihydroxy-2-((1E,3S)-3-hydroxyoct-1-en-1-yl)cyclopentyl)hept-5-enoic acid
    • DINOPROST [JAN]
    • 5-Heptenoic acid, 7-(3,5-dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl)-, (+-)-
    • (5Z,13E)-(15S)-9alpha,11alpha,15-Trihydroxyprosta-5,13-dienoate
    • UNII-B7IN85G1HY
    • NCGC00160385-02
    • (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)cyclopentyl)hept-5-enoic acid
    • EX-A4115A
    • PGF2-alpha
    • CS-4232
    • HMS3648N11
    • IDI1_033964
    • Prostaglandin F(sub 2a)
    • Prosmon
    • CHEBI:15553
    • l-Prostaglandin F2-alpha
    • DINOPROST [INN]
    • 9alpha,11alpha-PGF2
    • SR-01000946457
    • 9alpha,11beta PGF2
    • Dinoprost; Prostaglandin F2a; PGF2alpha
    • BRN 2225571
    • HMS3402K16
    • DTXSID9022946
    • PGF2 alpha
    • Dinoprost (JP17/USAN/INN)
    • Dinoprosta (INN-Spanish)
    • 9,11,15-Trihydroxy-(5Z,9a,11a,13E,15S)-prosta-5,13-dien-1-oic acid
    • SR-01000721847-2
    • panacelan
    • HSDB 3315
    • (+)-Prostaglandin F2alpha
    • SR-01000721847
    • PGF2alpha-[d4]
    • (+-)-PGF2-alpha
    • (+-)-PGF2alpha
    • DINOPROST (MART.)
    • Enzaprost F
    • HMS1791K16
    • alpha, PGF2
    • DINOPROST [WHO-DD]
    • (z)-7-[(1r,2r,3r,5s)-3,5-dihydroxy-2-((s)-(e)-3-hydroxyoct-1-enyl)-cyclopentyl]hept-5-enoic acid
    • 23518-25-4
    • NS00124545
    • DTXCID602946
    • 7-(3,5-Dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl)-5-heptenoic acid
    • PROSTAGLANDIN F2.ALPHA. [MI]
    • D00081
    • CAS-551-11-1
    • l-PGF2-alpha
    • Prostin F2alpha
    • PGF2-alpha racemic mixt.
    • Q421375
    • 551-11-1
    • SR-01000946457-1
    • HMS1989K16
    • SR-01000721847-4
    • 13535-33-6
    • MFCD00135231
    • DINOPROST [MART.]
    • AKOS030526160
    • EN300-21689745
    • Prosta-10,13-dien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9.alpha.,11.alpha.,13E,15S)
    • Prostin F2-alpha
    • AS-56892
    • Inchi： 1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1
    • InChI Key： PXGPLTODNUVGFL-YNNPMVKQSA-N
    • SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@H](CCCCC)O)[C@H]1C/C=C\CCCC(=O)O)O

Computed Properties

  • Exact Mass: 354.24062418g/mol
  • Monoisotopic Mass: 354.24062418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • Density: 1.0458 (rough estimate)
  • Boiling Point: 407.69°C (rough estimate)
  • Refractive Index: 1.6120 (estimate)

Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5Z,9a,11a,13E,15S)-(à)- (9CI) Security Information

Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5Z,9a,11a,13E,15S)-(à)- (9CI) Related Literature

23518-25-4 (Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5Z,9a,11a,13E,15S)-(à)- (9CI)) Related Products

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd